Cas no 209255-72-1 (Tesimeltion Enantiomer)

• Product Name: Tesimeltion Enantiomer
• CAS No: 209255-72-1
• MF: C₁₅H₁₉NO₂
• MW: 245.31686425209
• CID: 5041519
• Update Time: 2025-10-19

Tesimeltion Enantiomer Chemical and Physical Properties

Names and Identifiers

• Tesimeltion Enantiomer

• Inchi： 1S/C15H19NO2/c1-2-15(17)16-9-10-8-13(10)11-4-3-5-14-12(11)6-7-18-14/h3-5,10,13H,2,6-9H2,1H3,(H,16,17)/t10-,13+/m1/s1
• InChI Key： PTOIAAWZLUQTIO-MFKMUULPSA-N
• SMILES： C([C@H]1C[C@@H]1C1C=CC=C2OCCC=12)NC(=O)CC

Additional information on Tesimeltion Enantiomer

Tesimeltion Enantiomer (CAS No. 209255-72-1): A Comprehensive Overview

The Tesimeltion Enantiomer (CAS No. 209255-72-1) is a highly specialized compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This enantiomer, which refers to one of the two non-superimposable mirror images of a chiral molecule, plays a pivotal role in the development of advanced chemical compounds with specific stereochemical properties. The Tesimeltion Enantiomer is particularly notable for its applications in drug design, where stereochemistry is critical for determining biological activity and efficacy.

Recent advancements in the synthesis and characterization of Tesimeltion Enantiomer have been driven by the need for more efficient and environmentally friendly production methods. Researchers have explored various asymmetric synthesis techniques, including enzymatic catalysis and chiral auxiliary approaches, to isolate and purify this enantiomer with high precision. These methods not only enhance the quality of the compound but also align with the growing demand for sustainable chemical processes in the pharmaceutical industry.

The structural uniqueness of Tesimeltion Enantiomer lies in its complex molecular architecture, which includes multiple stereogenic centers and functional groups that contribute to its distinct chemical properties. Studies have shown that the compound exhibits remarkable stability under various conditions, making it suitable for use in demanding environments such as high-temperature reactions or prolonged storage periods. Additionally, its ability to form stable complexes with other molecules has opened new avenues for its application in drug delivery systems and catalytic processes.

One of the most promising areas of research involving Tesimeltion Enantiomer is its potential in therapeutic drug development. Recent clinical studies have demonstrated that this enantiomer can significantly enhance the bioavailability and reduce adverse effects of certain medications compared to their racemic counterparts. This is attributed to its ability to selectively interact with specific biological targets, thereby improving therapeutic outcomes while minimizing off-target effects.

Furthermore, the Tesimeltion Enantiomer has found applications in materials science, particularly in the development of advanced polymers and nanomaterials. Its chiral properties make it an ideal candidate for creating self-assembling structures with unique optical and electronic characteristics. Researchers are actively exploring its potential in creating novel materials for optoelectronic devices, sensors, and drug delivery systems.

In terms of regulatory compliance, the production and distribution of Tesimeltion Enantiomer must adhere to stringent quality control standards to ensure safety and efficacy. Regulatory agencies require comprehensive testing protocols to verify the purity and stability of the compound before it can be used in commercial applications. This underscores the importance of robust analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy in ensuring the reliability of Tesimeltion Enantiomer products.

Looking ahead, ongoing research into Tesimeltion Enantiomer is expected to yield further breakthroughs in its synthesis, characterization, and application. Collaborative efforts between academia and industry are paving the way for innovative solutions that address current limitations in drug development and materials science. As our understanding of this compound deepens, it is anticipated that Tesimeltion Enantiomer will continue to play a transformative role in advancing modern chemistry.

In conclusion, Tesimeltion Enantiomer (CAS No. 209255-72-1) stands as a testament to the power of stereochemistry in shaping modern chemical innovation. Its unique properties, coupled with cutting-edge research advancements, position it as a cornerstone for future discoveries in pharmacology, materials science, and beyond.